Cas no 379728-04-8 (N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine)

• Product Name: N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine
• CAS No: 379728-04-8
• CID: 4650228
• Update Time: 2025-06-09

N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine

Additional information on N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine

N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine: A Comprehensive Overview

N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 379728-04-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of thiazoles, which are known for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine.

Chemical Structure and Synthesis

The chemical structure of N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine is characterized by a thiazole ring with a 4-methyl substitution and an amine group attached to the 2-position. The 4-chlorophenyl substituent adds to the complexity and potential biological activity of the molecule. The synthesis of this compound typically involves multistep reactions starting from readily available starting materials such as 2-aminothiazoles and chlorobenzene derivatives.

One common synthetic route involves the reaction of 2-aminothiazole with 4-chlorobenzaldehyde in the presence of a reducing agent to form the desired product. This method has been optimized to achieve high yields and purity levels, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods that reduce waste and energy consumption.

Biological Activities

N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine has been extensively studied for its potential therapeutic applications. One of the most notable areas of research is its antimicrobial activity. Studies have shown that this compound exhibits potent antibacterial activity against a wide range of Gram-positive and Gram-negative bacteria. The mechanism of action is believed to involve disruption of bacterial cell membranes and inhibition of essential metabolic pathways.

In addition to its antimicrobial properties, N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine has also demonstrated anti-inflammatory effects. In vitro studies using human cell lines have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential as an anti-inflammatory agent for treating conditions such as arthritis and inflammatory bowel disease.

Another area of interest is the anticancer activity of N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine. Preclinical studies have shown that this compound can induce apoptosis in cancer cells and inhibit tumor growth in animal models. The mechanism of action appears to involve modulation of key signaling pathways involved in cell proliferation and survival.

Recent Research Advancements

The ongoing research on N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine has led to several important discoveries that enhance our understanding of its biological activities and potential therapeutic applications. For instance, a recent study published in the Journal of Medicinal Chemistry reported that this compound can effectively inhibit the growth of multidrug-resistant bacteria by targeting specific bacterial enzymes involved in cell wall synthesis.

In another study published in Cancer Research, researchers found that N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine can selectively target cancer stem cells, which are known to be resistant to conventional chemotherapy. This finding opens up new possibilities for developing more effective cancer treatments that can overcome drug resistance.

Conclusion

In conclusion, N-(4-chlorophenyl)-4-methyl-4,5-dihydro-1,3-thiazol-2-amine (CAS No. 379728-04-8) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.